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Compound of Interest

Compound Name: 2,4-Dimethyl-3-isopropylpentane

Cat. No.: B12653973

An In-Depth Technical Guide to the IUPAC Nomenclature of Highly Branched Alkanes

Introduction

The systematic naming of organic compounds is a cornerstone of chemical communication,
ensuring that a given name corresponds to a single, unambiguous structure. The International
Union of Pure and Applied Chemistry (IUPAC) has developed a set of rules for this purpose,
allowing scientists globally to communicate with clarity. For researchers, scientists, and
professionals in drug development, a mastery of IUPAC nomenclature is essential for
documenting, patenting, and replicating scientific work. This guide provides an in-depth
exploration of the IUPAC nomenclature for highly branched alkanes, a class of compounds
frequently encountered in organic synthesis and medicinal chemistry.

Part 1: Fundamental Principles of IUPAC
Nomenclature for Alkanes

The IUPAC system for naming alkanes is based on a few fundamental principles that are
applied sequentially to derive the systematic name of a compound.

Identifying the Parent Chain

The foundation of an alkane's name is the parent chain, which is the longest continuous chain
of carbon atoms in the molecule.[1][2] The name of the parent chain is determined by the
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number of carbon atoms it contains, with a specific prefix indicating the number of carbons and
the suffix "-ane” signifying that the compound is an alkane.[3][4]
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Start with the molecular structure

:

Identify all continuous carbon chains

i

Select the longest continuous chain

Are there multiple chains of the same longest length?

Name the parent chain based on the number of carbons

l

Parent chain identified
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Parent chain identified

Number the chain from both ends

Y

Compare the locant numbers for the first substituent from each end

Final numbering is determined
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Identify a complex substituent

i

Number the substituent starting from the point of attachment to the parent chain (C1)

:

Find the longest continuous chain within the substituent

:

Name this chain as an alkyl group (e.qg., propyl)

'

Identify and name any smaller groups attached to this substituent chain

i

Assemble the name of the complex substituent (e.g., 1-methylpropyl)

:

Enclose the entire complex substituent name in parentheses

'

Complex substituent named
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(Start: tert-butyl chloride and Mg in etheD

;
(Formation of tert-butylmagnesium chloride)
;
(Reaction with propanal)
;
(Acidic Workup)
;
Gntermediate: 3,3-dimethyl-2-pentanoD
;
(Conversion to tosylate)
;
Reduction with LiAIH4)
;
< >
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(Alkane mixture sample)

i
(Dissolve in volatile solvent)
i
anect into GC-FID)
i
(Separation in capillary column)
i
(Detection by FID)
i
(Generate chromatogram)
i

(Analyze retention times and peak areas)

'
s i
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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